Cas no 1219002-13-7 (tert-butyl (4R)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate)

• Product Name: tert-butyl (4R)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• CAS No: 1219002-13-7
• Molecular Formula: C₁₃H₂₅NO₄
• Molecular Weight: 259.341904401779
• CID: 5903323
• PubChem ID: 11832131

tert-butyl (4R)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Properties

Names and Identifiers

• 3-Oxazolidinecarboxylic acid, 4-(3-hydroxypropyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4R)-
• (R)-tert-butyl 4-(3-hydroxypropyl)-2,2-dimethyloxazoline-3-carboxylate
• tert-butyl (4R)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• AT25425
• SCHEMBL6208006
• 1219002-13-7
• EN300-12465904
• TERT-BUTYL (R)-4-(3-HYDROXYPROPYL)-2,2-DIMETHYLOXAZOLIDINE-3-CARBOXYLATE
• JEPJZGUFARGBJH-SNVBAGLBSA-N

• InChIKey： JEPJZGUFARGBJH-SNVBAGLBSA-N
• Inchi： 1S/C13H25NO4/c1-12(2,3)18-11(16)14-10(7-6-8-15)9-17-13(14,4)5/h10,15H,6-9H2,1-5H3/t10-/m1/s1
• SMILES： O1C[C@@H](CCCO)N(C(OC(C)(C)C)=O)C1(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 259.17835828g/mol
• Heavy Atom Count: 18
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Boiling Point: 345.6±27.0 °C(Predicted)
• pka: 15.09±0.10(Predicted)
• Density: 1.045±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines